Cas no 1804159-97-4 (Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate
• CAS No: 1804159-97-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4977473
• Update Time: 2025-06-13

Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate

• Inchi： 1S/C12H15BrO3/c1-2-16-12(15)4-3-9-5-10(8-14)7-11(13)6-9/h5-7,14H,2-4,8H2,1H3
• InChI Key： MVTQGOIUVBRKKH-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C=C(C=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 286.02046 g/mol
• Monoisotopic Mass: 286.02046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 287.15
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate

Comprehensive Overview of Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate (CAS No. 1804159-97-4)

Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate is a specialized organic compound with the CAS number 1804159-97-4, widely recognized in pharmaceutical and fine chemical research. This ester derivative features a brominated aromatic ring and a hydroxymethyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting inflammatory pathways and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate has surged due to advancements in small-molecule therapeutics. Researchers frequently explore its potential in covalent inhibitor design, leveraging the bromo substituent for selective protein binding. The compound’s ester moiety also facilitates prodrug development, a hot topic in oral drug delivery optimization. These applications resonate with frequent search queries such as "brominated aromatic compounds in drug synthesis" and "hydroxymethylphenyl derivatives for CNS drugs."

The synthesis of CAS 1804159-97-4 typically involves Pd-catalyzed cross-coupling or esterification protocols, reflecting industry preferences for atom-efficient reactions. Analytical characterization via NMR and HPLC-MS ensures compliance with stringent pharmaceutical-grade standards. Notably, its logP value and solubility profile are critical parameters for ADME studies, addressing common user questions about "improving drug bioavailability."

From an industrial perspective, Ethyl 3-(3-bromo-5-(hydroxymethyl)phenyl)propanoate aligns with sustainable chemistry goals. Its bromine atom allows further functionalization under green solvent conditions, reducing waste generation—a priority for ESG-focused manufacturers. Discussions on platforms like ResearchGate often highlight its role in catalysis innovation, tying into broader searches for "eco-friendly bromination techniques."

In summary, 1804159-97-4 exemplifies the intersection of structural complexity and therapeutic relevance. As the pharmaceutical industry shifts toward targeted therapies, this compound’s multifunctional architecture positions it as a key player in addressing challenges like blood-brain barrier penetration and metabolic stability—topics dominating academic and commercial search trends.